Cas no 931965-32-1 (tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate)

• Product Name: tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate
• CAS No: 931965-32-1
• MF: C₁₈H₂₂FN₃O₃
• MW: 347.383987903595
• CID: 5428729
• PubChem ID: 46506809
• Update Time: 2025-06-25

tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• F3411-2937
• 931965-32-1
• SCHEMBL21296710
• tert-butyl 3-(4-fluorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-ene-8-carboxylate
• AKOS001779868
• 1,1-Dimethylethyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
• tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate

• Inchi： 1S/C18H22FN3O3/c1-17(2,3)25-16(24)22-10-8-18(9-11-22)20-14(15(23)21-18)12-4-6-13(19)7-5-12/h4-7H,8-11H2,1-3H3,(H,21,23)
• InChI Key： QCQGLQPGQHJBMR-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(OC(C)(C)C)=O)CC2)NC(=O)C=1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 347.16451973g/mol
• Monoisotopic Mass: 347.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.68±0.40(Predicted)

Additional information on tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-ene-8-carboxylate

Recent Advances in the Study of tert-Butyl 2-(4-Fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate (CAS: 931965-32-1)

The compound tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate (CAS: 931965-32-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This spirocyclic derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric reactions. These advancements have facilitated the production of the compound in sufficient quantities for further biological evaluation.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has been shown to modulate the activity of key kinases and proteases, suggesting its potential as a lead compound for the development of new anti-inflammatory or anticancer agents. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for its bioactivity.

Structural-activity relationship (SAR) studies have also been conducted to identify the critical functional groups within the molecule that contribute to its biological activity. Modifications to the fluorophenyl ring and the spirocyclic core have revealed insights into the compound's binding affinity and selectivity. These findings are instrumental in guiding the design of derivatives with enhanced potency and reduced off-target effects.

In addition to its therapeutic potential, the compound has been investigated for its physicochemical properties, including solubility, stability, and bioavailability. These studies are crucial for determining its suitability as a drug candidate. Recent formulations have employed nanotechnology-based delivery systems to address challenges related to its poor aqueous solubility, thereby improving its pharmacokinetic profile.

Looking ahead, ongoing research aims to advance tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate through preclinical development, with a focus on optimizing its therapeutic index and minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound tert-butyl 2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxylate represents a promising scaffold for drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. Continued research efforts will undoubtedly shed more light on its potential as a therapeutic agent, paving the way for innovative treatments in the fields of oncology and inflammation.